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These application notes provide a comprehensive guide to solvent selection and optimization

for the fabrication of high-performance organic solar cells based on the ITIC:PBDB-T bulk

heterojunction (BHJ) blend. The protocols outlined below are compiled from leading research to

ensure reproducibility and facilitate the rational design of experimental workflows.

Introduction to Solvent Engineering for ITIC:PBDB-T
Solar Cells
The morphology of the photoactive layer in organic solar cells is a critical determinant of device

performance. For the archetypal non-fullerene acceptor ITIC blended with the polymer donor

PBDB-T, the choice of solvent and solvent additives plays a pivotal role in dictating the

nanoscale phase separation, molecular ordering, and ultimately, the power conversion

efficiency (PCE) of the device. Proper solvent engineering can enhance exciton dissociation,

charge transport, and collection, while minimizing recombination losses. This document

outlines the solvents, additives, and processing conditions that have been successfully

employed to optimize ITIC:PBDB-T based solar cells.
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Solvent and Additive Selection: A Data-Driven
Overview
The selection of a suitable host solvent and the incorporation of solvent additives are crucial

steps in optimizing the morphology of the ITIC:PBDB-T active layer. Chlorobenzene (CB) and

ortho-xylene (o-xy) are common host solvents, each influencing the aggregation and

crystallinity of the donor and acceptor components differently. Solvent additives, typically high-

boiling point liquids, are used in small volumes to fine-tune the film drying process and promote

favorable molecular packing.

Table 1: Influence of Host Solvent on ITIC:PBDB-T Device Performance

Host Solvent Donor Order
Acceptor
Order

Resulting
Performance
Characteristic

Reference

Chloroform (CF) Low Low - [1]

ortho-xylene (o-

xy)
Enhanced -

Balances

performance and

stability

[1]

Table 2: Effect of Solvent Additives on ITIC:PBDB-T Solar Cell Performance
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Host
Solvent

Additive
Additive
Conc.
(vol%)

PCE (%) Voc (V)
Jsc
(mA/cm
2)

FF (%)
Referen
ce

Chlorobe

nzene

1,8-

diiodooct

ane

(DIO)

0.5 10.75 - - - [2]

Chlorobe

nzene

1,3-

propaned

ithiol

(PDT)

1.0 9.01 0.91 15.34 64.6 [3]

Chlorobe

nzene

1,4-

butanedit

hiol

(BDT)

0.5 9.44 0.91 16.21 64.1 [3]

Chlorobe

nzene

1,8-

octanedit

hiol

(ODT)

0.5 9.23 0.91 15.82 64.2 [3]

Not

Specified
None 0 8.13 0.92 14.32 61.8 [4]

Not

Specified

1,3-

propaned

ithiol

(PDT)

1.0 9.01 0.91 15.34 64.6 [4]

Not

Specified

1,4-

butanedit

hiol

(BDT)

0.5 9.44 0.91 16.21 64.1 [4]

Not

Specified

1,8-

octanedit

hiol

(ODT)

0.5 9.23 0.91 15.82 64.2 [4]
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Note: The performance of organic solar cells can be highly dependent on the specific

fabrication conditions and device architecture. The values presented here are for comparative

purposes.

Experimental Protocols
This section provides detailed protocols for the fabrication and characterization of ITIC:PBDB-T

organic solar cells, with a focus on solvent selection and active layer deposition.

Materials and Solution Preparation
Materials:

Donor: PBDB-T

Acceptor: ITIC

Host Solvents: Chlorobenzene (CB), ortho-xylene (o-xy)

Solvent Additives: 1,8-diiodooctane (DIO), 1,3-propanedithiol (PDT), 1,4-butanedithiol

(BDT), 1,8-octanedithiol (ODT)

Solution Preparation Protocol:

Prepare separate solutions of PBDB-T and ITIC in the chosen host solvent (e.g.,

chlorobenzene) at a concentration of 10 mg/mL each.

Stir the individual solutions on a hot plate at 60°C for at least 2 hours to ensure complete

dissolution.[5]

Combine the PBDB-T and ITIC solutions to achieve the desired donor:acceptor weight

ratio (typically 1:1).

If using a solvent additive, add the specified volume percentage to the final blend solution.

For example, for a 0.5 vol% DIO concentration, add 5 µL of DIO to 1 mL of the blend

solution.

Stir the final blend solution for an additional hour at room temperature before use.
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Device Fabrication Protocol (Inverted Architecture)
A common device architecture for ITIC:PBDB-T solar cells is the inverted structure, which

typically consists of ITO/Electron Transport Layer (ETL)/Active Layer/Hole Transport Layer

(HTL)/Metal Electrode.

Substrate Cleaning:

Sequentially sonicate indium tin oxide (ITO)-coated glass substrates in detergent,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes

immediately before deposition of the next layer.

Electron Transport Layer (ETL) Deposition:

Prepare a solution of the ETL material (e.g., ZnO nanoparticles or a self-assembled

monolayer like PFN:Br).

Deposit the ETL onto the cleaned ITO substrate via spin-coating. For example, spin-coat a

ZnO nanoparticle suspension at 4000 rpm for 30 s, followed by annealing at 150°C for 20

minutes.

Active Layer Deposition:

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the prepared ITIC:PBDB-T blend solution onto the ETL. A typical spin-coating

recipe is 1900 rpm for 60 seconds to achieve a film thickness of approximately 100 nm.[6]

Anneal the active layer at a specified temperature and duration (e.g., 100°C for 10

minutes) to optimize the morphology.[6]

Hole Transport Layer (HTL) Deposition:

Deposit the HTL, commonly MoO3, via thermal evaporation (e.g., 10 nm).

Metal Electrode Deposition:
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Thermally evaporate the top metal electrode, typically Aluminum (Al) or Silver (Ag) (e.g.,

100 nm), through a shadow mask to define the device area.

Device Characterization
Current Density-Voltage (J-V) Measurement:

Measure the J-V characteristics of the fabricated devices under simulated AM 1.5G solar

irradiation (100 mW/cm2) using a solar simulator and a source measure unit.

External Quantum Efficiency (EQE) Measurement:

Measure the EQE spectrum to determine the device's spectral response to different

wavelengths of light.

Visualizing the Workflow and Relationships
Diagrams created using Graphviz (DOT language) are provided below to illustrate the

experimental workflow and the logical relationships between solvent properties, processing,

and device performance.
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Caption: Experimental workflow for ITIC:PBDB-T solar cell fabrication and characterization.
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Caption: Relationship between solvent properties, morphology, and device performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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